4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine

• IUPAC Name: 4,6-didodecoxy-1,3,5-triazin-2-amine
• InChI: InChI=1S/C27H52N4O2/c1-3-5-7-9-11-13-15-17-19-21-23-32-26-29-25(28)30-27(31-26)33-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3,(H2,28,29,30,31)
• InChI Key: ASUANTRWMOHIFW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC1=NC(=NC(=N1)N)OCCCCCCCCCCCC
• Molecular Formula: C27H52N4O2
• Molecular Weight: 464.7 g/mol

Description

4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine, also known as C12-BTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine is not yet fully understood. However, it is believed to function by disrupting the integrity of cell membranes, leading to cell death. This mechanism of action is similar to that of other membrane-active compounds, such as antimicrobial peptides.
Biochemical and Physiological Effects:
4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine has been shown to have both biochemical and physiological effects. Biochemically, 4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes. Physiologically, 4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine has been shown to have anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine in lab experiments is its relatively low cost compared to other membrane-active compounds. Additionally, 4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine has been shown to be effective against a wide range of microorganisms, making it a versatile tool for researchers. However, one limitation of using 4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine is that its mechanism of action is not yet fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for research involving 4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine. One area of interest is the development of new applications for 4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine in biotechnology and medicine. For example, 4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine could potentially be used as a preservative in food and cosmetics, or as an anticancer agent in vivo. Another area of interest is the optimization of 4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine's mechanism of action, which could lead to the development of more effective antimicrobial and anticancer agents. Finally, further research is needed to fully understand the safety and toxicity of 4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine, which will be important for its potential use in various applications.

Scientific Research Applications

4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine has been studied for its potential applications in various fields, including materials science, biotechnology, and medicine. In materials science, 4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine has been used as a surfactant for the preparation of nanoparticles and as a stabilizer for emulsions. In biotechnology, 4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine has been shown to have antimicrobial properties, making it a potential candidate for use in disinfectants and preservatives. In medicine, 4,6-bis(dodecyloxy)-1,3,5-triazin-2-amine has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.